Cas no 914348-68-8 (4-chloro-2-[methyl(3-phenylpropyl)amino]-1,3-thiazole-5-carbaldeh Yde)

• Product Name: 4-chloro-2-[methyl(3-phenylpropyl)amino]-1,3-thiazole-5-carbaldeh Yde
• CAS No: 914348-68-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 1963480
• PubChem ID: 45036817
• Update Time: 2025-04-21

4-chloro-2-[methyl(3-phenylpropyl)amino]-1,3-thiazole-5-carbaldeh Yde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[methyl(3-phenylpropyl)amino]-1,3-thiazole-5-carbaldeh Yde
• 4-chloro-2-(methyl(3-phenylpropyl)amino)thiazole-5-carbaldehyde
• 914348-68-8
• 4-Chloro-2-[(N-methyl-N'-3-phenylpropyl)amino]-5-thiazolecarboxaldehyde
• 4-chloro-2-[methyl(3-phenylpropyl)amino]-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C14H15ClN2OS/c1-17(14-16-13(15)12(10-18)19-14)9-5-8-11-6-3-2-4-7-11/h2-4,6-7,10H,5,8-9H2,1H3
• InChI Key： OKRVRDJMRPCJOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.0593620Da
• Monoisotopic Mass: 294.0593620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.4Ų